Linear vs. Branched 2-Alkyl Substitution: Divergent Physicochemical and Synthetic Profiles
The 2-n-butyl derivative (CAS 1698602-24-2) differs fundamentally from its 2-tert-butyl isomer (CAS 1547065-74-6) in steric bulk and lipophilicity, despite sharing an identical molecular formula (C11H19N3, MW 193.29 g/mol) . While direct experimental logP values are not published, the linear n-butyl chain is predicted to yield a lower logP and reduced steric hindrance near the pyrazole ring compared to the bulky tert-butyl group, which can alter binding pocket complementarity and metabolic soft-spot profiles in drug discovery contexts. Both compounds are commercially offered at 95% purity .
| Evidence Dimension | Molecular structure and substituent topology |
|---|---|
| Target Compound Data | 2-n-butyl substituent; CAS 1698602-24-2; Purity 95% |
| Comparator Or Baseline | 2-tert-butyl substituent; CAS 1547065-74-6; Purity 95% |
| Quantified Difference | Identical molecular formula (C11H19N3) and molecular weight (193.29 g/mol) but divergent substituent topology (linear primary alkyl vs. branched tertiary alkyl) |
| Conditions | Vendor specifications for research-grade material |
Why This Matters
The choice between linear and branched alkyl isomers critically impacts lipophilicity, off-target binding, and metabolic stability, making the n-butyl variant the correct procurement choice for projects requiring a less sterically demanding, more flexible 2-substituent.
